Cas no 1021229-65-1 (5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 1021229-65-1
• MF: C₁₄H₉FN₄O₂S₂
• MW: 348.375262975693
• CID: 5432652
• Update Time: 2025-07-19

5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 5-[[[4-(4-fluorophenyl)-2-thiazolyl]amino]methylene]dihydro-2-thioxo-
• 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C14H9FN4O2S2/c15-8-3-1-7(2-4-8)10-6-23-14(17-10)16-5-9-11(20)18-13(22)19-12(9)21/h1-6H,(H,16,17)(H2,18,19,20,21,22)
• InChI Key： XXENZZJLNPGCHS-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)/C(=C\NC2=NC(C3=CC=C(F)C=C3)=CS2)/C(=O)N1

Additional information on 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 1021229-65-1)

5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1021229-65-1, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug development. The intricate molecular framework of this compound, featuring a 5-(dimethylthio)thiazole core and an amino-substituted benzene ring, suggests a multifaceted interaction with biological targets, making it a subject of intense study.

The structural motif of 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione incorporates several key functional groups that contribute to its reactivity and biological potential. The presence of a fluorine atom on the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the thiazole ring is known for its role in various biological processes and has been extensively studied for its antimicrobial and anti-inflammatory properties. The diazinane core further adds to the complexity of the molecule, providing multiple sites for interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione can interact with various enzymes and receptors involved in critical cellular pathways. For instance, preliminary studies suggest that it may inhibit the activity of enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and neurodegenerative disorders. The fluorine-substituted benzene ring is particularly noteworthy for its ability to modulate enzyme activity through steric and electronic effects.

The synthesis of 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione presents a significant challenge due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for further investigation. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to obtain high-purity samples. The successful synthesis of this compound has opened up new avenues for exploring its pharmacological properties.

In vitro studies have begun to uncover the potential therapeutic applications of 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione. Initial experiments have shown that it exhibits cytotoxic effects against certain cancer cell lines without significant toxicity to normal cells. This selective toxicity is attributed to the compound's ability to disrupt specific cellular processes that are dysregulated in cancer cells. Furthermore, the thiazole ring has been found to enhance the compound's ability to cross cell membranes, which is essential for effective drug delivery.

The role of fluorine substitution in modulating the biological activity of this compound cannot be overstated. Fluorinated aromatic compounds are well-known for their improved pharmacokinetic properties due to increased metabolic stability and lipophilicity. In the case of 5-({[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione, the fluorine atom on the benzene ring contributes to its binding affinity and duration of action. This has led researchers to explore fluorinated analogs as potential drug candidates with enhanced efficacy.

Future research directions include exploring the mechanism of action of this compound at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate how 5-{[{[([([[(dimethylthio)methylene](methylidene))](thioxo)methylene)](thioxo)methylene)](methylidene)}(pyridine)]}(CAS No. 102122965) interacts with biological targets. Understanding these interactions will provide valuable insights into how this compound exerts its effects and will guide the development of more effective derivatives.

Additionally, preclinical studies are being planned to evaluate the safety and efficacy of 5-{[{[([([[(dimethylthio)methylene](methylidene))](thioxo)methylene)](thioxo)methylene)](methylidene)}(pyridine)]}(CAS No. 102122965) in animal models. These studies will be crucial for determining whether this compound can transition from laboratory research to clinical use. The results from these preclinical trials will provide a clearer picture of its therapeutic potential and will help identify any potential side effects or limitations.

The development of new drugs is a complex and lengthy process that requires extensive research and collaboration among scientists from various disciplines. The study of compounds like 5-{[{[([([[(dimethylthio)methylene](methylidene))](thioxo)methylene)](thioxo)methylene)](methylidene)}(pyridine)]}(CAS No. 102122965) highlights the importance of interdisciplinary approaches in drug discovery. By combining insights from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the development of new therapeutic agents that address unmet medical needs.

In conclusion,5-{[{[([([[(dimethylthio)methylene](methylidene))](thioxo)methylene)](thioxo)methylene)](methylidene)}(pyridine)]}(CAS No. 102122965) is a promising compound with significant potential for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover more about its properties and mechanisms of action,this compound could play a vital role in improving human health and well-being.